Cas no 820-25-7 (2-Nonen-4-ol, (2E)-)

• Product Name: 2-Nonen-4-ol, (2E)-
• CAS No: 820-25-7
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 707046
• PubChem ID: 71420876
• Update Time: 2024-03-01

2-Nonen-4-ol, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Nonen-4-ol, (2E)-
• non-2-en-4-ol
• trans-2-Nonen-1-ol, 97
• (2E)-2-nonen-4-ol

• Inchi： 1S/C9H18O/c1-3-5-6-8-9(10)7-4-2/h4,7,9-10H,3,5-6,8H2,1-2H3/b7-4+
• InChI Key： ZIWXVGHUDKNNSH-QPJJXVBHSA-N
• SMILES： C/C=C/C(O)CCCCC

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.843±0.06 g/cm3(Predicted)
• Boiling Point: 87-90 °C(Press: 12 Torr)
• pka: 14.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols